Cas no 1261847-39-5 (3,5-Dichloro-2-(perfluorophenyl)pyridine)

• Product Name: 3,5-Dichloro-2-(perfluorophenyl)pyridine
• CAS No: 1261847-39-5
• MF: C₁₁H₂Cl₂F₅N
• MW: 314.038298130035
• CID: 4927229
• Update Time: 2025-06-11

3,5-Dichloro-2-(perfluorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3,5-Dichloro-2-(perfluorophenyl)pyridine

• Inchi： 1S/C11H2Cl2F5N/c12-3-1-4(13)11(19-2-3)5-6(14)8(16)10(18)9(17)7(5)15/h1-2H
• InChI Key： MRFMHCZEKVOKTM-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CN=C1C1C(=C(C(=C(C=1F)F)F)F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 308
• XLogP3: 4.3
• Topological Polar Surface Area: 12.9

Additional information on 3,5-Dichloro-2-(perfluorophenyl)pyridine

Comprehensive Introduction to 3,5-Dichloro-2-(perfluorophenyl)pyridine (CAS No. 1261847-39-5)

3,5-Dichloro-2-(perfluorophenyl)pyridine (CAS No. 1261847-39-5) is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical intermediates, agrochemical research, and material science. This compound, characterized by its unique perfluorophenyl and pyridine moieties, exhibits remarkable chemical stability and reactivity, making it a valuable building block for advanced synthetic applications. Researchers and industry professionals are increasingly exploring its potential in drug discovery, catalysis, and high-performance materials, aligning with the growing demand for sustainable chemistry solutions.

The molecular structure of 3,5-Dichloro-2-(perfluorophenyl)pyridine combines a pyridine ring with a perfluorinated phenyl group, which enhances its lipophilicity and electron-withdrawing properties. These attributes are critical in designing bioactive molecules and functional materials. Recent studies highlight its role in cross-coupling reactions, a hot topic in green chemistry, where efficiency and environmental impact are paramount. The compound’s CAS No. 1261847-39-5 is frequently searched in academic databases, reflecting its relevance in cutting-edge research.

In the context of user search trends, queries such as "applications of perfluorophenyl pyridines" and "synthetic routes for 3,5-Dichloro-2-(perfluorophenyl)pyridine" dominate discussions. This aligns with the broader interest in fluorinated compounds, which are pivotal in medicinal chemistry due to their ability to improve drug bioavailability and metabolic stability. The compound’s versatility also extends to electronic materials, where its thermal resistance and electrochemical properties are exploited for OLEDs and semiconductor devices.

From a synthesis perspective, 3,5-Dichloro-2-(perfluorophenyl)pyridine is typically prepared via palladium-catalyzed coupling or nucleophilic aromatic substitution, methods that are widely debated in organic chemistry forums. Optimizing these processes to reduce byproduct formation and energy consumption is a key focus area, resonating with the sustainability-driven agenda of modern chemical industries. Additionally, its storage conditions and handling protocols are frequently queried, underscoring the need for precise technical documentation.

The compound’s safety profile and regulatory status are also trending topics, particularly in light of global chemical compliance standards like REACH and EPA guidelines. While not classified as hazardous, its handling precautions are often compared to similar halogenated compounds, a niche yet growing area of consumer awareness. This emphasis on responsible usage reflects the industry’s shift toward transparency and risk mitigation.

In summary, 3,5-Dichloro-2-(perfluorophenyl)pyridine (CAS No. 1261847-39-5) represents a convergence of innovation and practical utility, addressing both academic curiosity and industrial demands. Its integration into high-value applications—from pharmaceuticals to advanced materials—positions it as a compound of enduring significance. As research evolves, its role in emerging technologies like AI-driven molecular design and nanotechnology will likely expand, further solidifying its place in the scientific lexicon.